Cas no 2223364-44-9 ((3s,4s)-1-{[(1-Cyanocyclohexyl)carbamoyl]methyl}-4-methylpyrrolidine-3-carboxamide)

• Product Name: (3s,4s)-1-{[(1-Cyanocyclohexyl)carbamoyl]methyl}-4-methylpyrrolidine-3-carboxamide
• CAS No: 2223364-44-9
• MF: C₁₅H₂₄N₄O₂
• MW: 292.376663208008
• CID: 6190827
• PubChem ID: 128987152
• Update Time: 2025-11-01

(3s,4s)-1-{[(1-Cyanocyclohexyl)carbamoyl]methyl}-4-methylpyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2223364-44-9
• EN300-26683866
• (3S,4S)-1-[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl]-4-methylpyrrolidine-3-carboxamide
• (3s,4s)-1-{[(1-cyanocyclohexyl)carbamoyl]methyl}-4-methylpyrrolidine-3-carboxamide
• Z2058439398
• (3s,4s)-1-{[(1-Cyanocyclohexyl)carbamoyl]methyl}-4-methylpyrrolidine-3-carboxamide

• Inchi： 1S/C15H24N4O2/c1-11-7-19(8-12(11)14(17)21)9-13(20)18-15(10-16)5-3-2-4-6-15/h11-12H,2-9H2,1H3,(H2,17,21)(H,18,20)/t11-,12-/m1/s1
• InChI Key： NVBJFSZTBCHZMR-VXGBXAGGSA-N
• SMILES： O=C([C@@H]1CN(CC(NC2(C#N)CCCCC2)=O)C[C@H]1C)N

Computed Properties

• Exact Mass: 292.18992602g/mol
• Monoisotopic Mass: 292.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 99.2Ų

Additional information on (3s,4s)-1-{[(1-Cyanocyclohexyl)carbamoyl]methyl}-4-methylpyrrolidine-3-carboxamide

Compound CAS No. 2223364-44-9: (3S,4S)-1-{[(1-Cyanocyclohexyl)carbamoyl]methyl}-4-methylpyrrolidine-3-carboxamide

The compound with CAS No. 2223364-44-9, known as (3S,4S)-1-{[(1-Cyanocyclohexyl)carbamoyl]methyl}-4-methylpyrrolidine-3-carboxamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex stereochemistry and unique functional groups, which contribute to its potential applications in drug discovery and development.

The (3S,4S) stereochemistry of this compound plays a crucial role in its biological activity. Recent studies have highlighted the importance of stereochemistry in determining the efficacy and selectivity of bioactive molecules. The presence of the cyanocyclohexyl group introduces a rigid structure that may enhance the compound's stability and bioavailability. Additionally, the carbamoyl methyl and pyrrolidine moieties are known to participate in hydrogen bonding, which is essential for molecular recognition and interaction with biological targets.

Research into this compound has focused on its potential as a modulator of various biological pathways. For instance, studies have explored its ability to inhibit specific enzymes or receptors, making it a promising candidate for therapeutic interventions in areas such as inflammation, neurodegenerative diseases, and cancer. The pyrrolidine ring, a five-membered nitrogen-containing structure, is particularly significant due to its prevalence in many bioactive compounds.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving advanced catalytic techniques. The use of enantioselective synthesis has been pivotal in obtaining the desired (3S,4S) configuration, ensuring high purity and consistency in the final product. This has facilitated further research into its pharmacokinetic properties and toxicity profiles.

In terms of applications, the compound has shown potential as a lead molecule for drug design. Its ability to interact with cellular targets through multiple binding modes suggests its versatility in modulating different biological systems. Ongoing studies are exploring its efficacy in preclinical models, with promising results indicating its potential for translation into clinical trials.

The structural complexity of (3S,4S)-1-{[(1-Cyanocyclohexyl)carbamoyl]methyl}-4-methylpyrrolidine-3-carboxamide presents both challenges and opportunities for researchers. The intricate interplay between its stereochemistry and functional groups offers a rich platform for further exploration into its mechanism of action and therapeutic potential.

As research continues to unfold, this compound represents a significant advancement in the field of medicinal chemistry. Its unique properties and promising biological activity underscore its importance as a tool for understanding complex biological systems and developing novel therapeutic agents.